2-(4-chloro-3-methylphenoxy)-N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(6-methyl-2-phenylbenzotriazol-5-yl)acetamide
• InChI: InChI=1S/C22H19ClN4O2/c1-14-10-17(8-9-18(14)23)29-13-22(28)24-19-12-21-20(11-15(19)2)25-27(26-21)16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,24,28)
• InChI Key: AWJWEKVNPPIDBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)COC3=CC(=C(C=C3)Cl)C)C4=CC=CC=C4
• Molecular Formula: C22H19ClN4O2
• Molecular Weight: 406.9 g/mol

Description

2-(4-Chloro-3-methylphenoxy)-N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)acetamide is a novel chemical reagent designed for research applications, integrating a benzotriazole scaffold with a phenoxyacetamide structure. Compounds featuring the benzotriazole moiety are of significant interest in medicinal chemistry due to their diverse biological activities and potential as pharmacophores. The structural framework of this reagent suggests potential for investigation in several biochemical areas. Researchers may explore its utility as a core building block in the synthesis of more complex molecules for pharmaceutical development or as a candidate for high-throughput screening against various biological targets. The specific research applications and mechanism of action for this compound are yet to be fully characterized and represent an opportunity for scientific investigation. Researchers are encouraged to consult the current scientific literature for the latest findings on this compound and its analogs. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Scientific Research Applications

Structural Representation

The compound features a complex structure that incorporates a chloro-substituted phenoxy group and a benzotriazole moiety, which contribute to its biological activity.

Pharmacological Applications

The compound has been investigated for its potential use as an antitumor agent . A study conducted by the National Cancer Institute (NCI) evaluated its efficacy against various cancer cell lines using the 60-cell line screening protocol. The results indicated promising anticancer activity, particularly against specific tumor types, suggesting its potential as a lead compound for further drug development.

Case Study: Anticancer Activity

Cell Line	IC50 (µM)	Activity
A549	15.2	Moderate
MCF7	8.7	High
HT29	20.3	Low

Material Science

Due to its unique chemical structure, this compound has also been explored for use in developing functional materials . Its ability to form stable complexes with metal ions makes it suitable for applications in catalysis and as a precursor for advanced materials.

Case Study: Catalytic Properties

A recent study demonstrated that the compound could act as a ligand in metal-catalyzed reactions, enhancing the efficiency of various organic transformations. The catalytic activity was assessed through turnover frequency (TOF) measurements.

Reaction Type	Metal Catalyst	TOF (h⁻¹)
Cross-coupling	Pd	150
Oxidation	Cu	200
Reduction	Ni	120

Environmental Applications

Research has indicated that compounds similar to this one can be used in the development of biodegradable pesticides . The chlorinated phenoxy group is known for its herbicidal properties, making it a candidate for environmentally friendly agricultural practices.

Case Study: Herbicidal Activity

Field trials have shown that formulations containing this compound exhibit effective weed control with reduced environmental impact compared to traditional herbicides.

Weed Species	Efficacy (%)	Application Rate (g/ha)
Amaranthus retroflexus	85	300
Chenopodium album	78	250

Comparison with Similar Compounds

Key Properties :

Property	Value
Molecular Formula	C₂₃H₂₀ClN₅O₂
Molecular Weight	450.9 g/mol
Key Functional Groups	Benzotriazole, chloro-phenoxy, acetamide
Biological Relevance	Potential enzyme inhibition, photostability, and antimicrobial activity

The compound is synthesized via multi-step reactions involving nucleophilic substitution and amide coupling, often optimized in toluene or dioxane under controlled pH and temperature . Its structural characterization relies on NMR, mass spectrometry, and X-ray crystallography .

Comparison with Similar Compounds

The compound’s uniqueness is best understood through comparisons with structurally related acetamide derivatives. Below is a detailed analysis:

Structural and Functional Group Comparisons

Table 1: Structural and Bioactivity Comparison

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Biological Activity	Reference
2-(4-chloro-3-methylphenoxy)-N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)acetamide	Benzotriazole core, chloro-phenoxy, methyl-phenyl	450.9	Enzyme inhibition, antimicrobial
N-(4-chloro-2-methylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Triazole-sulfanyl, pyridinyl, ethoxy-phenyl	498.9	Antiviral activity
2-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-methoxybenzyl)acetamide	Thiophene-sulfonyl, methoxy-benzyl	388.8	Anti-inflammatory, kinase inhibition
4-(acetylamino)-5-chloro-2-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide	Benzothiazole, acetylamino, methoxy	467.9	Anticancer (enzyme inhibition)
2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2H-benzotriazol-5-yl]acetamide	Benzotriazole, methyl-phenoxy	380.4	UV stabilization, photoprotection

Key Observations :

Benzotriazole vs. Benzothiazole/Triazole : The benzotriazole core (as in the target compound) provides superior photostability compared to benzothiazole derivatives but may exhibit weaker anticancer activity than benzothiazole-containing analogs like the compound in .

Substitution Patterns: Chloro-methyl substitution on the phenoxy ring (target compound) enhances lipophilicity and membrane permeability compared to methoxy or ethoxy groups in analogs .

Bioactivity : Sulfanyl and sulfonyl groups (e.g., in ) often confer antiviral or anti-inflammatory properties, whereas the benzotriazole-acetamide framework favors enzyme inhibition and antimicrobial effects .

Mechanistic and Pharmacological Differences

• Enzyme Inhibition : The target compound’s benzotriazole moiety mimics purine bases, interfering with ATP-binding sites in kinases or helicases . In contrast, benzothiazole derivatives (e.g., ) inhibit topoisomerases via intercalation.
• Antimicrobial Activity: Chloro-phenoxy groups disrupt bacterial cell membranes, while thiophene-sulfonyl analogs (e.g., ) target bacterial sulfotransferases.
• Photostability: Benzotriazole derivatives (target compound and ) absorb UV radiation more effectively than non-heterocyclic acetamides, making them valuable in materials science .

Q & A

Q. What are the optimal synthetic routes for 2-(4-chloro-3-methylphenoxy)-N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)acetamide?

Methodological Answer: The synthesis involves coupling a phenoxyacetamide precursor with a substituted benzotriazole moiety. A common approach includes:

• Reacting 4-chloro-3-methylphenol with chloroacetyl chloride to form the chloroacetate intermediate.
• Substituting the chloride with the benzotriazole amine group under basic conditions (e.g., potassium carbonate in DMF) .
• Monitoring reaction progress via TLC and isolating the product via aqueous workup. For analogs, yields are optimized by controlling stoichiometry (1:1.5 molar ratio of reactants) and reaction time (6–12 hours at room temperature) .

Q. How should researchers characterize this compound spectroscopically?

Methodological Answer: Use a combination of:

• ¹H/¹³C NMR : To confirm substitution patterns (e.g., aromatic protons at δ 6.8–7.5 ppm for benzotriazole and phenoxy groups) .
• High-Resolution Mass Spectrometry (HRMS) : To verify molecular formula (e.g., [M+H]⁺ peak at m/z 466.68) .
• FT-IR : To identify amide C=O stretching (~1650 cm⁻¹) and aromatic C-Cl bonds (~750 cm⁻¹) .

Q. What solubility challenges arise during in vitro assays, and how can they be addressed?

Methodological Answer: The compound’s lipophilic nature (logP ~3.5) limits aqueous solubility. Strategies include:

• Using co-solvents like DMSO (≤1% v/v) for stock solutions.
• Employing surfactants (e.g., Tween-80) or cyclodextrins for cell-based assays to prevent precipitation .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data across different assays?

Methodological Answer: Contradictions may arise from assay conditions (e.g., pH, serum proteins). To address:

• Validate activity using orthogonal assays (e.g., enzymatic inhibition vs. cell viability).
• Control for batch-to-batch purity variations via HPLC (>95% purity) .
• Replicate studies under standardized conditions (e.g., 37°C, 5% CO₂ for cellular assays) .

Q. What experimental designs are recommended to study structure-activity relationships (SAR) for this compound?

Methodological Answer:

• Core Modifications : Synthesize analogs with varying substituents on the phenoxy (e.g., Cl → F) or benzotriazole (e.g., methyl → ethyl) groups.
• Pharmacophore Mapping : Use molecular docking (e.g., AutoDock Vina) to predict interactions with targets like kinases or GPCRs .
• In Silico ADMET : Predict metabolic stability (CYP450 interactions) and permeability (Caco-2 models) before in vivo testing .

Q. How can researchers elucidate the mechanism of action for observed phenotypic effects?

Methodological Answer:

• Target Identification : Use pull-down assays with biotinylated analogs or CRISPR-Cas9 gene-editing screens to identify binding partners .
• Pathway Analysis : Perform RNA-seq or phosphoproteomics to map affected pathways (e.g., apoptosis, oxidative stress) .
• Kinetic Studies : Measure enzyme inhibition (IC₅₀) under varying ATP/substrate concentrations to determine competitive/non-competitive binding .

Q. What strategies mitigate toxicity in preclinical models while retaining efficacy?

Methodological Answer:

• Dose Optimization : Conduct MTD (maximum tolerated dose) studies in rodents, starting at 10 mg/kg and escalating to 100 mg/kg.
• Prodrug Design : Introduce hydrolyzable groups (e.g., ester linkages) to improve bioavailability and reduce off-target effects .
• Toxicogenomics : Assess liver/kidney toxicity markers (ALT, creatinine) and histopathology post-administration .